Cas no 651053-98-4 (1-Piperidinecarboxylic acid, 4-(1-ethylpentyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(1-ethylpentyl)-, 1,1-dimethylethyl ester
• CAS No: 651053-98-4
• MF: C₁₇H₃₃NO₂
• MW: 283.449425458908
• CID: 407077
• PubChem ID: 71377086
• Update Time: 2025-04-19

1-Piperidinecarboxylic acid, 4-(1-ethylpentyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(1-ethylpentyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-heptan-3-ylpiperidine-1-carboxylate
• DTXSID60799746
• 651053-98-4
• tert-Butyl 4-(heptan-3-yl)piperidine-1-carboxylate

• Inchi： 1S/C17H33NO2/c1-6-8-9-14(7-2)15-10-12-18(13-11-15)16(19)20-17(3,4)5/h14-15H,6-13H2,1-5H3
• InChI Key： AYMUCWMDGWFOLU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C(CC)CCCC)=O

Computed Properties

• Exact Mass: 283.25129
• Monoisotopic Mass: 283.251129295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54